Cas no 686300-58-3 (4-Amino-1-(6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-1,3,5-triazin-2(1H)-one)

• Product Name: 4-Amino-1-(6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-1,3,5-triazin-2(1H)-one
• CAS No: 686300-58-3
• MF: C₁₁H₁₆N₄O₅
• MW: 284.268542289734
• MDL: MFCD25542410
• CID: 1090415
• PubChem ID: 319607
• Update Time: 2025-04-20

4-Amino-1-(6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-1,3,5-triazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-(6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-1,3,5-triazin-2(1H)-one
• 4-aMino-1-[2,3-O-(1-Methylethylidene)pentofuranosyl]-1,3,5-Triazin-2(1H)-one
• MFCD25542410
• NSC-264079
• AKOS022175628
• 65370-90-3
• NSC264079
• DTXSID20983987
• CHEMBL1968601
• CS-B1099
• NCI60_002116
• AS-42107
• 4-Imino-1-[2,3-O-(1-methylethylidene)pentofuranosyl]-1,4-dihydro-1,3,5-triazin-2-ol
• A867010
• 686300-58-3
• 4-amino-1-[6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-1,3,5-triazin-2-one
• 4-amino-1-[4-(hydroxymethyl)-7,7-dimethyl-3,6,8-trioxabicyclo[3.3.0]oct-2-yl]-1,3,5-triazin-2-one

• MDL： MFCD25542410
• Inchi： 1S/C11H16N4O5/c1-11(2)19-6-5(3-16)18-8(7(6)20-11)15-4-13-9(12)14-10(15)17/h4-8,16H,3H2,1-2H3,(H2,12,14,17)
• InChI Key： JPOUCJFPOOJFME-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC2C(N3C=NC(N)=NC3=O)OC(CO)C12

Computed Properties

• Exact Mass: 284.11206962g/mol
• Monoisotopic Mass: 284.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 454.4±55.0 °C at 760 mmHg
• Flash Point: 228.6±31.5 °C
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

4-Amino-1-(6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-1,3,5-triazin-2(1H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinones